N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C19H23NO3/c1-4-22-12-13-23-17-10-8-16(9-11-17)19(21)20-18-14(2)6-5-7-15(18)3/h5-11H,4,12-13H2,1-3H3,(H,20,21)
• InChI Key: RNBMPLDVLLLOLM-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C

Description

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide, also known as DPN, is a compound that belongs to the family of benzamides. It has been widely studied due to its potential applications in the field of medicinal chemistry. DPN is a selective estrogen receptor modulator (SERM) that has been shown to have a high affinity for the estrogen receptor beta (ERβ).

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide involves its binding to the estrogen receptor beta (ERβ). This binding results in a conformational change in the receptor, which then leads to the recruitment of co-activator proteins. These co-activator proteins then facilitate the transcription of estrogen-responsive genes, leading to the physiological effects of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide.
Biochemical and Physiological Effects:
N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been shown to have various biochemical and physiological effects. It has been shown to increase bone mineral density and reduce bone loss in ovariectomized rats. N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has also been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart. Additionally, N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been shown to have neuroprotective effects by promoting neuronal survival and preventing neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide in lab experiments is its high affinity for the estrogen receptor beta (ERβ). This allows for the selective activation of ERβ without affecting other estrogen receptors. However, one of the limitations of using N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of various diseases such as osteoporosis, cardiovascular disease, and neurodegenerative diseases. Additionally, further studies can be conducted to investigate the role of ERβ in various physiological processes and the potential effects of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide on these processes. Finally, the development of more soluble analogs of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide can be explored to overcome its limitations in lab experiments.

Synthesis Methods

The synthesis of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide involves the reaction between 2,6-dimethylaniline and 4-(2-ethoxyethoxy)benzoyl chloride in the presence of a base. The reaction occurs through an amide bond formation mechanism and yields N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide as a white solid with a melting point of 131-133°C. The purity of N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide can be confirmed using techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have a high affinity for the estrogen receptor beta (ERβ) and can act as a selective estrogen receptor modulator (SERM). N-(2,6-dimethylphenyl)-4-(2-ethoxyethoxy)benzamide has been used in various scientific research studies to investigate the role of ERβ in various physiological processes such as bone metabolism, cardiovascular function, and neuronal development.